![molecular formula C15H14F3N3S B4754995 N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea](/img/structure/B4754995.png)
N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea
Overview
Description
N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea, also known as PTU, is a chemical compound that is widely used in scientific research. It belongs to the class of thiourea compounds and has a molecular formula of C13H11F3N2S. PTU is a white crystalline solid that is soluble in organic solvents such as ethanol and dimethyl sulfoxide.
Mechanism of Action
The mechanism of action of N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea involves its inhibition of thyroid peroxidase. This enzyme is responsible for the oxidation and iodination of tyrosine residues in thyroglobulin, which is the precursor of thyroid hormones. This compound binds to the active site of thyroid peroxidase and prevents the enzyme from carrying out these reactions. This leads to a reduction in the production of thyroid hormones.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects that are related to its inhibition of thyroid peroxidase. It has been shown to reduce the levels of thyroid hormones in animal models and in vitro studies. This effect is dose-dependent and can be reversed by discontinuing this compound treatment. This compound has also been shown to reduce the size and vascularity of thyroid nodules in some patients with thyroid disease.
Advantages and Limitations for Lab Experiments
The use of N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea in scientific research has a number of advantages and limitations. One of the main advantages is its specificity for thyroid peroxidase, which allows for the selective inhibition of thyroid hormone synthesis. This compound is also relatively easy to synthesize and has a long shelf-life. However, this compound has a number of limitations, including its potential toxicity and the need for careful dosing and monitoring. In addition, this compound may have off-target effects that can complicate data interpretation.
Future Directions
There are a number of future directions for research involving N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea. One potential area of study is the development of more selective inhibitors of thyroid peroxidase that have fewer off-target effects. Another area of research is the use of this compound in combination with other drugs to treat thyroid disease. Finally, this compound may have potential applications in the treatment of other diseases that involve the dysregulation of hormone synthesis, such as certain forms of cancer.
Scientific Research Applications
N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea has been used extensively in scientific research as a tool to study thyroid hormone metabolism. It is a potent inhibitor of thyroid peroxidase, an enzyme that is involved in the synthesis of thyroid hormones. By inhibiting thyroid peroxidase, this compound can be used to reduce the production of thyroid hormones in animal models and in vitro studies.
properties
IUPAC Name |
1-(2-pyridin-2-ylethyl)-3-[3-(trifluoromethyl)phenyl]thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3N3S/c16-15(17,18)11-4-3-6-13(10-11)21-14(22)20-9-7-12-5-1-2-8-19-12/h1-6,8,10H,7,9H2,(H2,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIVCCINPPNYVHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CCNC(=S)NC2=CC=CC(=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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